Cas no 92914-76-6 (5-acetamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-acetamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 92914-76-6
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 4333436
• PubChem ID: 13350219
• Update Time: 2025-06-22

5-acetamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(acetylamino)-1-methyl-
• 5-acetamido-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-878373
• 92914-76-6

• Inchi： 1S/C7H9N3O3/c1-4(11)9-6-5(7(12)13)3-8-10(6)2/h3H,1-2H3,(H,9,11)(H,12,13)
• InChI Key： AENJRXSYMPXKMW-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1NC(C)=O)=O

Computed Properties

• Exact Mass: 183.06439116Da
• Monoisotopic Mass: 183.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-acetamido-1-methyl-1H-pyrazole-4-carboxylic acid

5-Acetamido-1-Methyl-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

5-Acetamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 92914-76-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, has garnered attention for its potential applications in drug development and material science. The compound's name itself highlights its key structural features: the presence of an acetamido group at position 5, a methyl group at position 1, and a carboxylic acid group at position 4 of the pyrazole ring.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is known for its stability and ability to participate in various hydrogen bonding interactions, making it a valuable scaffold in medicinal chemistry. The acetamido group (-CONH2) attached to the pyrazole ring introduces additional hydrogen bonding capabilities, while the methyl group adds steric bulk and potentially enhances lipophilicity. The carboxylic acid group (-COOH) at position 4 provides acidity and can act as a site for further functionalization, such as esterification or amidation.

Recent studies have explored the synthesis of this compound through various routes, including condensation reactions and oxidative coupling. Researchers have also investigated its physical properties, such as melting point, solubility, and stability under different conditions. These studies are crucial for understanding how the compound behaves in different environments, which is essential for its potential use in pharmaceutical formulations.

In terms of biological activity, 5-acetamido-1-methyl-1H-pyrazole-4-carboxylic acid has been tested for its ability to inhibit certain enzymes and modulate cellular pathways. For instance, recent research has shown that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This suggests that it could be a lead compound for developing drugs targeting epigenetic diseases such as cancer.

Moreover, the compound's toxicological profile has been assessed in preclinical studies. Results indicate that it has a relatively low toxicity profile when administered at therapeutic doses, though further long-term studies are needed to confirm its safety for human use.

Another area of interest is the environmental impact of this compound. Researchers have evaluated its biodegradability and potential to accumulate in the environment. Preliminary data suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

Looking ahead, ongoing research is focused on optimizing the synthesis of 5-acetamido-1-methyl-1H-pyrazole-4-carboxylic acid to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecules with enhanced biological activity.

In conclusion, 5-acetamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 92914-76-6) is a versatile compound with promising applications in drug discovery and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development.